Cas no 446299-77-0 (N-Benzyl-5-bromo-N,3-dimethyl-2-pyridinamine)

• Product Name: N-Benzyl-5-bromo-N,3-dimethyl-2-pyridinamine
• CAS No: 446299-77-0
• MF: C₁₄H₁₅BrN₂
• MW: 291.186302423477
• CID: 4714385
• Update Time: 2025-07-25

N-Benzyl-5-bromo-N,3-dimethyl-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• N-BENZYL-5-BROMO-N,3-DIMETHYL-2-PYRIDINAMINE
• N-benzyl-5-bromo-N,3-dimethylpyridin-2-amine
• N-Benzyl-5-bromo-N,3-dimethyl-2-pyridinamine

• Inchi： 1S/C14H15BrN2/c1-11-8-13(15)9-16-14(11)17(2)10-12-6-4-3-5-7-12/h3-9H,10H2,1-2H3
• InChI Key： SYSOCGUXKGBVDN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=C1)N(C)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 228
• Topological Polar Surface Area: 16.1

Additional information on N-Benzyl-5-bromo-N,3-dimethyl-2-pyridinamine

Comprehensive Overview of N-Benzyl-5-bromo-N,3-dimethyl-2-pyridinamine (CAS No. 446299-77-0)

N-Benzyl-5-bromo-N,3-dimethyl-2-pyridinamine (CAS No. 446299-77-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative is characterized by its unique molecular structure, featuring a benzyl group and dimethylamine substitution, which contribute to its versatile reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

The compound's 5-bromo substitution enhances its electrophilic properties, making it a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These transformations are pivotal in modern organic synthesis, especially in the context of green chemistry and sustainable methodologies. With the rise of AI-driven drug design and high-throughput screening, N-Benzyl-5-bromo-N,3-dimethyl-2-pyridinamine has emerged as a candidate for virtual screening libraries, addressing the need for structurally diverse building blocks in medicinal chemistry.

From an industrial perspective, the compound's stability and solubility profile make it suitable for scalable synthesis. Recent studies highlight its potential in crop protection formulations, where its pyridine core may interact with plant pathogens. This aligns with global trends toward sustainable agriculture and reduced environmental impact, topics frequently searched in academic and industrial forums. Analytical techniques like HPLC and NMR are routinely employed to validate its purity, ensuring compliance with regulatory standards for research use.

In the context of material science, N-Benzyl-5-bromo-N,3-dimethyl-2-pyridinamine has been investigated for its photophysical properties, with potential applications in organic electronics. Its aromatic system and electron-withdrawing bromine atom could contribute to the development of organic light-emitting diodes (OLEDs) or photovoltaic materials, areas of intense interest due to the push for renewable energy technologies.

Safety and handling protocols for this compound emphasize standard laboratory practices, as it is not classified under hazardous categories. Its non-toxic nature under typical conditions makes it accessible for academic and industrial labs. As synthetic methodologies evolve, the demand for custom synthesis and bulk-scale production of such intermediates continues to rise, reflecting broader market trends in fine chemicals.

In summary, N-Benzyl-5-bromo-N,3-dimethyl-2-pyridinamine (CAS No. 446299-77-0) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural features and reactivity profile position it as a valuable asset in interdisciplinary research, meeting the needs of a rapidly evolving scientific landscape.